Cas no 882748-59-6 (1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE)

• Product Name: 1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE
• CAS No: 882748-59-6
• MF: C₂₂H₂₀FNO
• MW: 333.39870929718
• CID: 5271387
• Update Time: 2026-03-09

1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-{[1,1'-biphenyl]-4-yl}-3-[(3-fluoro-4-methylphenyl)amino]propan-1-one
• 1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE
• SALOR-INT L171514-1EA
• 1-Propanone, 1-[1,1'-biphenyl]-4-yl-3-[(3-fluoro-4-methylphenyl)amino]-

• Inchi： 1S/C22H20FNO/c1-16-7-12-20(15-21(16)23)24-14-13-22(25)19-10-8-18(9-11-19)17-5-3-2-4-6-17/h2-12,15,24H,13-14H2,1H3
• InChI Key： WMTHWPIUSJZOEP-UHFFFAOYSA-N
• SMILES： CC1C=CC(NCCC(C2C=CC(C3C=CC=CC=3)=CC=2)=O)=CC=1F

Additional information on 1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE

1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE (CAS No. 882748-59-6): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE (CAS No. 882748-59-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as Biphenyl Propanone, is characterized by its unique structural features, including a biphenyl moiety and a fluorinated anilino group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for drug development.

The synthesis of 1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE involves several well-defined steps, each requiring precise control over reaction conditions to ensure high yield and purity. The biphenyl core can be synthesized through various methods, such as the Ullmann coupling or the Suzuki coupling, which are widely used in organic synthesis for their efficiency and versatility. The fluorinated anilino group can be introduced through nucleophilic aromatic substitution or other suitable reactions. Recent advancements in catalytic methods have further optimized these synthetic routes, making the production of this compound more accessible and cost-effective.

In terms of physical and chemical properties, 1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and boiling point are consistent with those of similar aromatic compounds, making it suitable for various analytical techniques. The presence of the fluorine atom imparts unique electronic properties to the molecule, which can influence its reactivity and biological activity.

The biological activity of 1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as the MAPK/ERK pathway and the PI3K/AKT pathway, which are frequently dysregulated in cancer cells.

In addition to its anti-cancer effects, 1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE has also shown promise in the treatment of inflammatory diseases. Preclinical studies have indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality makes it a versatile candidate for drug development targeting multiple disease states.

The pharmacokinetic properties of 1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE have been investigated to ensure its suitability for clinical applications. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a reasonable half-life in vivo, which supports its potential use as an oral medication. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE in treating various diseases. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 1-[1,1'-BIPHENYL]-4-YL-3-(3-FLUORO-4-METHYLANILINO)-1-PROPANONE (CAS No. 882748-59-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to the advancement of medical science.